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This document provides a detailed protocol for the in vivo administration of GIBH-130 (also
known as AD-16) in mouse models, based on findings from preclinical studies in
neurodegenerative disease models. GIBH-130 has been identified as a compound with potent
anti-neuroinflammatory properties, primarily through the suppression of pro-inflammatory
cytokines.[1][2]

Overview of GIBH-130

GIBH-130 is a novel compound that has demonstrated significant potential in modulating
neuroinflammation.[1] Studies have shown its ability to reduce the expression of pro-
inflammatory cytokines, such as interleukin-1f3 (IL-1p) and tumor necrosis factor-a (TNF-a),
while promoting anti-inflammatory cytokine expression.[1][2] Its therapeutic potential is being
explored in neurodegenerative conditions like Parkinson's and Alzheimer's diseases.[1][2][3]
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The following tables summarize the dosages of GIBH-130 used in various in vivo mouse

studies.

Table 1: GIBH-130 Dosage in a Parkinson's Disease Mouse Model[1]

Parameter

Details

Mouse Strain

C57BL/6

Disease Model

6-hydroxydopamine (6-OHDA) induced

hemiparkinsonian model

Dosage

1 mg/kg

Route of Administration

Oral gavage

2% dimethyl sulfoxide (DMSO) in 0.9% saline

Vehicle ]
solution

Frequency Daily

Treatment Duration 7 days

Table 2: GIBH-130 Dosage in an Alzheimer's Disease Mouse Model[4]

Parameter

Details

Mouse Strain

APP/PS1 transgenic mice

Dosage Groups

0.0031 mg/kg, 0.028 mg/kg, and 0.25 mg/kg

Route of Administration

Oral administration

Vehicle Distilled water
Frequency Daily
Treatment Duration 25 weeks
Experimental Protocols
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This section outlines the detailed methodology for the administration of GIBH-130 in a
Parkinson's disease mouse model, as described by Bianchetti et al., 2024.[1]

3.1. Materials

« GIBH-130 (AD-16)

e Dimethyl sulfoxide (DMSO)

» 0.9% Saline solution

e Oral gavage needles (20-22 gauge, 1.5 inch, ball-tipped)
e Syringes (1 mL)

e Animal scale

e Microcentrifuge tubes

3.2. Preparation of GIBH-130 Solution

e Prepare a stock solution of GIBH-130. The compound is dissolved in 2% DMSO in 0.9%
saline solution.[1]

o For a 1 mg/kg dose, the final volume administered to each mouse is typically 3.33 pul/g of
body weight.[1]

e Prepare the vehicle control solution consisting of 2% DMSO in 0.9% saline solution.[1]
3.3. Animal Handling and Dosing Procedure

 All animal procedures should be performed in accordance with institutional and national
guidelines for the care and use of laboratory animals.[1]

» Weigh each mouse accurately before administration to calculate the precise volume of the
GIBH-130 solution to be administered.

o Gently restrain the mouse.
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Insert the oral gavage needle carefully into the esophagus.

Slowly administer the calculated volume of the GIBH-130 solution or vehicle.

Monitor the animal for any signs of distress during and after the procedure.

Administer the treatment daily at a consistent time.[1]
3.4. Experimental Timeline (Based on a Parkinson's Disease Model)[1][3]

e Day 0: Induction of the Parkinson's disease model (e.g., unilateral striatal injection of 6-
OHDA).[1]

« Day 3: Perform baseline behavioral tests (e.g., cylinder test, apomorphine-induced rotation
test) to validate the disease model.[1][3]

e Day 3 - Day 9: Daily oral administration of GIBH-130 (1 mg/kg) or vehicle.[1][3]
o Day 9: Repeat behavioral tests to assess motor function.[1]

o Day 10: Euthanize the animals and collect brain tissue for further analysis (e.g.,
immunohistochemistry for tyrosine hydroxylase and Iba-1, ELISA for cytokine
concentrations).[1][2]

Visualizations

4.1. GIBH-130 Experimental Workflow
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Caption: Experimental workflow for GIBH-130 administration in a mouse model of Parkinson's

disease.

4.2. GIBH-130 Signaling Pathway in Neuroinflammation
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Caption: Proposed mechanism of GIBH-130 in modulating neuroinflammatory pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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